3-(4-methylphenyl)-2-quinoxalinol

• IUPAC Name: 3-(4-methylphenyl)-1H-quinoxalin-2-one
• InChI: InChI=1S/C15H12N2O/c1-10-6-8-11(9-7-10)14-15(18)17-13-5-3-2-4-12(13)16-14/h2-9H,1H3,(H,17,18)
• InChI Key: DVQBUXHDDXOCOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3=CC=CC=C3NC2=O
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

3-(4-methylphenyl)-2-quinoxalinol is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound is a heterocyclic aromatic organic compound that has a quinoxaline ring system, which makes it an attractive candidate for various pharmacological and biological studies.

Mechanism of Action

The mechanism of action of 3-(4-methylphenyl)-2-quinoxalinol is not well understood. However, it has been suggested that the compound may exert its pharmacological effects by modulating various signaling pathways in cells. For example, the compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. For example, the compound has been shown to exhibit potent antioxidant activity, which may help to protect cells against oxidative stress. Additionally, the compound has been shown to exhibit anti-inflammatory activity, which may help to reduce inflammation in various tissues and organs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methylphenyl)-2-quinoxalinol in lab experiments is its relatively low cost and easy availability. Additionally, the compound has been shown to exhibit potent pharmacological activity, which makes it an attractive candidate for various research applications. However, one of the main limitations of using this compound is its relatively low solubility in water, which may make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 3-(4-methylphenyl)-2-quinoxalinol. One potential direction is to investigate the compound's potential as a drug candidate for various diseases, such as cancer and inflammatory disorders. Additionally, further studies are needed to elucidate the compound's mechanism of action and to identify its molecular targets. Finally, future studies could focus on developing new synthesis methods for the compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 3-(4-methylphenyl)-2-quinoxalinol can be achieved by various methods. One of the most common methods involves the reaction of 4-methylphenylhydrazine with 2-chloroquinoxaline in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction mixture is then heated under reflux conditions for several hours, and the resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

3-(4-methylphenyl)-2-quinoxalinol has been extensively studied for its potential use in various scientific research applications. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been investigated for its potential as a drug candidate. The compound has been shown to exhibit various pharmacological activities, including antioxidant, anti-inflammatory, antitumor, and antimicrobial effects.